Cas no 2271478-53-4 (rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine)

• Product Name: rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine
• CAS No: 2271478-53-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09954478
• CID: 5248319
• PubChem ID: 10536562
• Update Time: 2025-05-23

rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 2-(phenylmethoxy)-, (1R,2S)-rel-
• rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine

• MDL： MFCD09954478
• Inchi： 1S/C11H15NO/c12-10-6-7-11(10)13-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2/t10-,11+/m1/s1
• InChI Key： PWZQZJTVISDNTA-MNOVXSKESA-N
• SMILES： [C@@H]1(N)CC[C@@H]1OCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine

Professional Introduction to rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine (CAS No. 2271478-53-4)

Rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2271478-53-4, belongs to a class of molecules known for their unique structural and functional properties. The presence of a cyclobutane ring with specific stereochemistry, combined with an amine and benzyloxy functional group, makes this molecule a promising candidate for various biochemical applications.

The stereochemistry of rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine is particularly noteworthy, as the precise arrangement of atoms in three-dimensional space can greatly influence its biological activity. The (1S,2R) configuration indicates that the molecule has a specific spatial arrangement of its substituents, which can be critical for its interaction with biological targets. This stereochemical specificity is often a key factor in the design and development of pharmaceutical agents, where even minor changes in molecular geometry can lead to significant differences in efficacy and selectivity.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as building blocks for more complex pharmacophores. The cyclobutane ring itself is known for its rigidity, which can enhance the binding affinity of a molecule to its target receptor. Additionally, the amine group in rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine provides a site for further functionalization, allowing chemists to tailor the molecule for specific applications.

The benzyloxy group attached to the cyclobutane ring adds another layer of complexity and functionality to the molecule. This group can influence the solubility, metabolic stability, and overall pharmacokinetic properties of the compound. In drug discovery, such modifications are often employed to improve the bioavailability and reduce toxicity of potential therapeutic agents.

Recent studies have explored the use of rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine as a precursor in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have investigated its role in developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The unique structural features of this compound make it an attractive scaffold for designing molecules that can modulate biological processes at a molecular level.

The benzyloxy-cyclobutane core has also been studied for its potential in creating molecules with enhanced binding properties to protein targets. This is particularly important in drug design, where high-affinity binding to biological receptors is often required for efficacy. The rigid cyclobutane ring can help stabilize the transition state during binding, leading to stronger interactions between the drug and its target.

Moreover, rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine has shown promise in the development of chiral catalysts and ligands. Chirality plays a crucial role in many biological processes, and understanding how chiral molecules interact with biological systems is essential for developing effective drugs. The precise stereochemistry of this compound makes it a valuable tool for studying chiral recognition and developing chiral auxiliaries or catalysts that can enhance reaction selectivity.

In conclusion, rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine (CAS No. 2271478-53-4) is a fascinating compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features, including the cyclobutane ring and benzyloxy group, make it a versatile building block for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of molecular interactions and drug design.